Cas no 75536-00-4 (2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one)

• Product Name: 2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one
• CAS No: 75536-00-4
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 2801197
• PubChem ID: 12788163
• Update Time: 2025-05-20

2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one
• SCHEMBL875378
• DTXSID90509870
• 75536-00-4

• Inchi： 1S/C12H9ClN2O/c13-11-7-10-9-4-2-1-3-8(9)5-6-15(10)12(16)14-11/h1-4,7H,5-6H2
• InChI Key： HKFTWCYLLSCXHM-UHFFFAOYSA-N
• SMILES： ClC1C=C2C3C=CC=CC=3CCN2C(N=1)=O

Computed Properties

• Exact Mass: 232.0403406Da
• Monoisotopic Mass: 232.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one

Recent Advances in the Study of 2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one (CAS: 75536-00-4)

The compound 2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one (CAS: 75536-00-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused pyrimido-isoquinoline core, has been the subject of several innovative studies aimed at exploring its pharmacological properties and synthetic pathways.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study utilized structure-activity relationship (SAR) analysis to identify key modifications that enhance both potency and selectivity.

In addition to its anticancer potential, this compound has shown promise in neurodegenerative disease research. A preclinical study conducted by researchers at the University of Cambridge revealed that certain analogs of 2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one can modulate tau protein aggregation, a hallmark of Alzheimer's disease. The findings, published in ACS Chemical Neuroscience, suggest that this scaffold could serve as a starting point for the development of novel neuroprotective agents.

From a synthetic chemistry perspective, recent advances have been made in the efficient production of this compound. A 2024 Nature Communications paper described a novel catalytic system for the one-pot synthesis of 2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one derivatives using palladium-catalyzed C-H activation. This method significantly improves yield and reduces the number of synthetic steps compared to traditional approaches.

Pharmacokinetic studies have also progressed, with new data showing improved metabolic stability of optimized derivatives. Research presented at the 2024 American Chemical Society National Meeting demonstrated that specific structural modifications, particularly at the 6 and 7 positions of the dihydroisoquinoline moiety, can enhance oral bioavailability while maintaining target engagement.

The compound's mechanism of action continues to be elucidated through advanced biophysical techniques. Cryo-EM studies published in Cell Chemical Biology in early 2024 provided high-resolution structural insights into how 2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one derivatives interact with their protein targets, offering valuable information for future drug design efforts.

Looking forward, several pharmaceutical companies have included this scaffold in their preclinical pipelines, with particular interest in its application for precision oncology. The unique physicochemical properties of 2-chloro-6,7-dihydro-4H-pyrimido[6,1-a]isoquinolin-4-one, including its balanced lipophilicity and molecular weight, make it an attractive candidate for further development as a small-molecule therapeutic agent.